Cas no 61351-70-0 (4(3H)-Quinazolinethione, 3-(4-methylphenyl)-2-(4-pyridinyl)-)

• Product name: 4(3H)-Quinazolinethione, 3-(4-methylphenyl)-2-(4-pyridinyl)-
• CAS No: 61351-70-0
• MF: C₂₀H₁₅N₃S
• MW: 329.418202638626
• CID: 482854
• PubChem ID: 12308161

4(3H)-Quinazolinethione, 3-(4-methylphenyl)-2-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinethione, 3-(4-methylphenyl)-2-(4-pyridinyl)-
• 3-(4-methylphenyl)-2-pyridin-4-ylquinazoline-4-thione
• 61351-70-0
• 2-(Pyridin-4-yl)-3-(p-tolyl)quinazoline-4(3H)-thione
• 3-(4-methylphenyl)-2-(pyridin-4-yl)-3,4-dihydroquinazoline-4-thione
• DTXSID30487082

• Inchi： InChI=1S/C20H15N3S/c1-14-6-8-16(9-7-14)23-19(15-10-12-21-13-11-15)22-18-5-3-2-4-17(18)20(23)24/h2-13H,1H3
• InChI Key： PNODXCQBENFQHY-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)N2C(=NC3=CC=CC=C3C2=S)C4=CC=NC=C4

Computed Properties

• Exact Mass: 329.09885
• Monoisotopic Mass: 329.09866866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.6Ų
• XLogP3: 4

Experimental Properties

• PSA: 28.49